Cas no 62124-80-5 (Ethyl 5,6-dimethylpyrazine-2-carboxylate)

• Product Name: Ethyl 5,6-dimethylpyrazine-2-carboxylate
• CAS No: 62124-80-5
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 457155
• PubChem ID: 21398890
• Update Time: 2025-04-23

Ethyl 5,6-dimethylpyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5,6-dimethylpyrazine-2-carboxylate
• Pyrazinecarboxylic acid, 5,6-dimethyl-, ethyl ester
• AB77033
• AK100477
• ANW-70204
• CTK2C6648
• KB-253538
• SCHEMBL11720960
• 62124-80-5
• Ethyl5,6-dimethylpyrazine-2-carboxylate
• A868550
• MDBOSKHGFXSXED-UHFFFAOYSA-N
• DTXSID80613091

• MDL： MFCD22544019
• Inchi： 1S/C9H12N2O2/c1-4-13-9(12)8-5-10-6(2)7(3)11-8/h5H,4H2,1-3H3
• InChI Key： MDBOSKHGFXSXED-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C(C)C(C)=N1)=O

Computed Properties

• Exact Mass: 180.08996
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on Ethyl 5,6-dimethylpyrazine-2-carboxylate

Ethyl 5,6-dimethylpyrazine-2-carboxylate (CAS No. 62124-80-5): A Comprehensive Overview

Ethyl 5,6-dimethylpyrazine-2-carboxylate (CAS No. 62124-80-5) is a significant compound in the realm of organic chemistry and pharmaceutical research. This ester derivative of pyrazine has garnered considerable attention due to its unique structural properties and potential applications in various scientific domains. The compound's molecular structure, characterized by a pyrazine core substituted with two methyl groups at the 5 and 6 positions, and a carboxylate ester at the 2 position, makes it a versatile intermediate in synthetic chemistry.

The Ethyl 5,6-dimethylpyrazine-2-carboxylate molecule exhibits distinct chemical characteristics that make it valuable in multiple applications. Its pyrazine backbone is known for its stability and reactivity, which can be harnessed in the synthesis of more complex molecules. The ester functionality provides a site for further chemical modifications, enabling the creation of diverse derivatives with tailored properties.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazine derivatives. The 5,6-dimethylpyrazine-2-carboxylate structure has been studied for its possible role in modulating biological pathways. Preliminary research suggests that this compound may have applications in the development of drugs targeting neurological disorders. The presence of methyl groups enhances lipophilicity, which can improve membrane permeability and bioavailability, making it an attractive candidate for drug design.

The synthesis of Ethyl 5,6-dimethylpyrazine-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include condensation reactions followed by esterification. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have also been employed to optimize yield and purity. These synthetic methodologies highlight the compound's importance in industrial-scale production and laboratory research.

One of the most compelling aspects of CAS No. 62124-80-5 is its role as a building block in medicinal chemistry. Researchers have utilized this compound to develop novel molecules with potential therapeutic effects. For instance, derivatives of this structure have been investigated for their anti-inflammatory and antioxidant properties. The ability to modify the pyrazine core while retaining its core functionalities offers a strategic advantage in drug discovery programs.

The chemical properties of Ethyl 5,6-dimethylpyrazine-2-carboxylate also make it useful in agrochemical applications. Pyrazine derivatives are known to exhibit herbicidal and fungicidal activities, making them valuable in crop protection strategies. The ester group in this compound can be further functionalized to enhance its efficacy against pests and pathogens while maintaining environmental safety.

In conclusion, Ethyl 5,6-dimethylpyrazine-2-carboxylate (CAS No. 62124-80-5) is a multifaceted compound with significant implications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable intermediate for synthesizing complex molecules with potential biological activity. As research continues to uncover new applications for this compound, its importance in scientific innovation is likely to grow.